Cas no 2228273-61-6 (1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid
• CAS No: 2228273-61-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 5785028
• PubChem ID: 165626893
• Update Time: 2025-11-02

1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228273-61-6
• EN300-1779349
• 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid

• Inchi： 1S/C10H15N3O2/c1-2-13-8(11-7-12-13)10(9(14)15)5-3-4-6-10/h7H,2-6H2,1H3,(H,14,15)
• InChI Key： SCORGOSUJXPNPZ-UHFFFAOYSA-N
• SMILES： OC(C1(C2=NC=NN2CC)CCCC1)=O

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 68Ų

Additional information on 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid

Comprehensive Guide to 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid (CAS No. 2228273-61-6)

1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid (CAS No. 2228273-61-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique structural framework combining a cyclopentane carboxylic acid moiety with an ethyl-substituted 1,2,4-triazole ring, making it a versatile intermediate for drug discovery and material science applications.

The growing interest in triazole-containing compounds like 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid stems from their broad-spectrum biological activities. Researchers are particularly intrigued by its potential as a building block for small-molecule inhibitors, given the rising demand for targeted therapies in oncology and infectious diseases. The compound's carboxylic acid functional group also enables easy derivatization, a key factor driving its adoption in combinatorial chemistry.

Recent advancements in heterocyclic chemistry have highlighted the importance of 1,2,4-triazole derivatives like our subject compound. The ethyl substitution at the 1-position of the triazole ring enhances metabolic stability compared to unsubstituted analogs - a critical consideration in modern drug design. This property aligns perfectly with current pharmaceutical industry trends favoring compounds with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid offers multiple advantages. The cyclopentane scaffold provides conformational rigidity that can enhance binding affinity to biological targets, while the triazole nitrogen atoms facilitate hydrogen bonding interactions. These structural features explain why researchers frequently search for "triazole carboxylic acid synthesis" and "cyclopentane-triazole hybrids" in scientific databases.

The compound's applications extend beyond pharmaceuticals. In materials science, derivatives of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid have shown promise as metal-organic framework (MOF) precursors, particularly for gas storage applications. This versatility addresses current market demands for multifunctional chemical building blocks, as evidenced by increasing patent filings in this domain.

Quality control of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid typically involves advanced analytical techniques. HPLC methods with UV detection at 254 nm are commonly employed, while 1H NMR (DMSO-d6) shows characteristic peaks at δ 1.35 (t, 3H), 1.85-2.15 (m, 6H), 4.25 (q, 2H), and 8.15 (s, 1H). These specifications are crucial for researchers searching for "CAS 2228273-61-6 characterization data" or "1-ethyl-triazole carboxylate NMR".

Storage and handling recommendations for 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid follow standard laboratory protocols for organic acids. The compound should be kept in airtight containers at 2-8°C, protected from moisture. These conditions maintain stability for extended periods, addressing common queries about "triazole carboxylic acid storage stability" in research forums.

The commercial availability of 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid has expanded significantly, with suppliers offering quantities ranging from milligram to kilogram scales. Current market analysis shows growing demand from contract research organizations and academic institutions, particularly those focused on fragment-based drug discovery programs.

Future research directions for 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid derivatives may explore their potential as biodegradable chelating agents or photoactive materials. These applications align with global trends toward sustainable chemistry and respond to frequent searches for "eco-friendly triazole derivatives" and "photoresponsive heterocycles" in scientific literature.

In conclusion, 1-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopentane-1-carboxylic acid (CAS No. 2228273-61-6) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to drive research interest, making it a compound worthy of attention in both academic and industrial settings.